Cas no 917828-31-0 (5-cyclopropyl-1,3-oxazole-4-carboxylic acid)

• Product Name: 5-cyclopropyl-1,3-oxazole-4-carboxylic acid
• CAS No: 917828-31-0
• MF: C₇H₇NO₃
• MW: 153.135381937027
• MDL: MFCD09864342
• CID: 997394
• PubChem ID: 28064056
• Update Time: 2025-09-21

5-cyclopropyl-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyclopropyloxazole-4-carboxylic acid
• 5-cyclopropyl-1,3-oxazole-4-carboxylic acid
• 5-cyclopropyl-1,3-oxazole-4-carboxylic acid(SALTDATA: FREE)
• F8882-6540
• AT13885
• SCHEMBL1760485
• EN300-223889
• DTXSID70650899
• MFCD09864342
• 5-cyclopropyl-1,3-oxazole-4-carboxylic acid, AldrichCPR
• FT-0740840
• CS-0240064
• 917828-31-0
• AKOS010901491
• FS-6539
• 5-Cyclopropyloxazole-4-carboxylicacid
• Z838909232
• DA-00952

• MDL： MFCD09864342
• Inchi： 1S/C7H7NO3/c9-7(10)5-6(4-1-2-4)11-3-8-5/h3-4H,1-2H2,(H,9,10)
• InChI Key： QZUPPAXAHFHZCC-UHFFFAOYSA-N
• SMILES： O1C=NC(C(=O)O)=C1C1CC1

Computed Properties

• Exact Mass: 153.04300
• Monoisotopic Mass: 153.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 296.4±28.0 °C at 760 mmHg
• Flash Point: 133.0±24.0 °C
• PSA: 63.33000
• LogP: 1.25020
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-cyclopropyl-1,3-oxazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)